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Compound of Interest

Compound Name: 1-(3-Thienyl)-2-propanone

Cat. No.: B1348560 Get Quote

Note on Nomenclature: The compound commonly referred to as 3-acetylthiophene is the most

likely subject of this document. "3-acetonylthiophene" may be a less common synonym or a

potential misnomer. The following procedures are based on the available data for 3-

acetylthiophene.

These application notes provide detailed procedures for the safe handling and appropriate

storage of 3-acetylthiophene, a crucial heterocyclic building block in pharmaceutical and

functional materials synthesis. Adherence to these guidelines is essential to maintain the

compound's integrity and ensure the safety of laboratory personnel.

Physicochemical and Hazard Data
Proper handling and storage protocols are informed by the compound's physical properties and

potential hazards.
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Property Value

Molecular Formula C₆H₆OS

Molecular Weight 126.18 g/mol

Appearance White to tan solid

Melting Point 57-62 °C

Boiling Point 208-210 °C at 748 mmHg

Solubility Soluble in alcohol. Limited solubility in water.

Stability

Considered stable when stored in a cool, dark

place under an inert atmosphere. May darken

upon exposure to light and air.[1]

Hazards

Highly flammable liquid and vapor. Harmful if

swallowed. Causes serious eye irritation.

Harmful to aquatic life with long lasting effects.

[2]

Application Note: Handling Procedures
Due to its hazardous nature, 3-acetylthiophene requires careful handling to prevent exposure

and maintain its chemical purity.

2.1. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against accidental exposure.
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Protection Type
Specific
Recommendations

Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

airborne particles that can

cause serious eye irritation.[2]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber) and a lab

coat.

Prevents skin contact, which

can be harmful.[2]

Respiratory Protection
Use in a well-ventilated area or

a certified chemical fume hood.

Minimizes the risk of inhaling

harmful vapors.[3]

2.2. Engineering Controls

Ventilation: All manipulations of 3-acetylthiophene should be conducted in a well-ventilated

laboratory or within a certified chemical fume hood to minimize inhalation risks.[3]

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible in the immediate work area.

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces as it is a

highly flammable liquid and vapor.[2][4][5] Use explosion-proof electrical and lighting

equipment.[2][4]

2.3. General Handling Practices

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke in areas where the chemical is handled.[2]

Take precautionary measures against static discharge.[2][4]

Avoid contact with skin and eyes.[3]

Avoid inhalation of dust or vapors.[3]
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Application Note: Storage Procedures
Proper storage is critical to preserve the stability and quality of 3-acetylthiophene.

3.1. General Storage Conditions

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]

Keep away from heat and sources of ignition.[2][4]

Protect from light and air, as the compound may darken upon exposure, indicating potential

degradation.[1] Storage under an inert atmosphere (e.g., argon or nitrogen) is recommended

for long-term stability.[1]

3.2. Recommended Storage Temperatures

Storage Duration
Recommended
Temperature

Notes

Short-term Refrigeration (2-8 °C) For solids and solutions.[1]

Long-term -20°C to -80°C
For extended preservation of

solids.[1]

3.3. Incompatible Materials

To prevent hazardous reactions, avoid storing 3-acetylthiophene with the following:

Strong oxidizing agents.[3]

Strong reducing agents.[1]

Experimental Protocols
4.1. Protocol for Receiving and Storing a New Shipment

Inspect Packaging: Upon receipt, visually inspect the outer packaging for any signs of

damage or leakage.
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Don PPE: Before handling the container, put on the appropriate personal protective

equipment as outlined in section 2.1.

Verify Chemical Identity: Confirm that the label on the container matches the chemical

ordered (3-acetylthiophene) and review the accompanying Safety Data Sheet (SDS).

Date the Container: Mark the container with the date of receipt and the date it is first opened.

Transfer to Storage: Immediately transfer the container to the designated storage location,

following the temperature and environmental recommendations in section 3.

Update Inventory: Record the chemical's arrival, quantity, and storage location in the

laboratory's chemical inventory system.

4.2. Protocol for Dispensing and Use

Prepare Work Area: Ensure the chemical fume hood is operational and the work area is

clean and free of incompatible materials.

Don PPE: Wear all required personal protective equipment.

Equilibrate to Room Temperature: If stored at a low temperature, allow the container to warm

to room temperature before opening to prevent moisture condensation.

Inert Atmosphere (if necessary): For sensitive applications or long-term storage of the

remaining material, flush the container with an inert gas (argon or nitrogen) before and after

dispensing.

Dispense: Carefully weigh or measure the required amount of 3-acetylthiophene. Use only

non-sparking tools.[2][4]

Seal Container: Tightly close the container immediately after dispensing.

Clean Up: Clean any spills immediately according to established laboratory procedures.

Decontaminate all equipment used.

Return to Storage: Promptly return the container to its designated storage location.
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Dispose of Waste: Dispose of any waste material in a properly labeled hazardous waste

container.

Visualizations
Workflow for Handling and Storage of 3-Acetylthiophene
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Inspect Packaging

Don Appropriate PPE

Verify Chemical and SDS

Date Container (Received/Opened)

Short-term Storage?
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Yes

Store at -20°C to -80°C
under inert atmosphere
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Click to download full resolution via product page

Caption: Decision workflow for receiving and storing 3-acetylthiophene.

Protocol for Safe Dispensing of 3-Acetylthiophene

Prepare Fume Hood and Work Area

Don Full PPE

Equilibrate Container to Room Temp

Dispense Required Amount
(Use non-sparking tools)

Tightly Seal Container

Clean Work Area and Equipment
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Dispose of Waste Properly
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Caption: Step-by-step protocol for the safe dispensing of 3-acetylthiophene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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